Cas no 1806694-53-0 (3-(3-Chloropropanoyl)-2-methylphenol)

3-(3-Chloropropanoyl)-2-methylphenol is a chlorinated aromatic ketone derivative with a molecular formula of C₁₀H₁₁ClO₂. This compound features a phenolic hydroxyl group and a chloropropanoyl substituent, making it a versatile intermediate in organic synthesis and pharmaceutical applications. Its structural properties allow for further functionalization, particularly in the development of fine chemicals and bioactive molecules. The presence of both electron-withdrawing (chloro) and electron-donating (methyl) groups enhances its reactivity in substitution and condensation reactions. With a well-defined purity and stability profile, it is suitable for controlled synthetic processes. This compound is typically handled under standard laboratory conditions, requiring appropriate safety measures due to its reactive functional groups.

3-(3-Chloropropanoyl)-2-methylphenol structure

1806694-53-0 structure

Product Name:3-(3-Chloropropanoyl)-2-methylphenol

CAS No:1806694-53-0

MF:C₁₀H₁₁ClO₂

MW:198.646142244339

CID:5008223

Update Time:2025-06-13

3-(3-Chloropropanoyl)-2-methylphenol Chemical and Physical Properties

Names and Identifiers

- 3-(3-Chloropropanoyl)-2-methylphenol
- Inchi： 1S/C10H11ClO2/c1-7-8(10(13)5-6-11)3-2-4-9(7)12/h2-4,12H,5-6H2,1H3
- InChI Key： GRPQPYAGJSUGHG-UHFFFAOYSA-N
- SMILES： ClCCC(C1C=CC=C(C=1C)O)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 182
XLogP3: 2.1
Topological Polar Surface Area: 37.3

3-(3-Chloropropanoyl)-2-methylphenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A010005211-250mg	3-(3-Chloropropanoyl)-2-methylphenol	1806694-53-0	97%	250mg	484.80 USD	2021-07-06
Alichem	A010005211-500mg	3-(3-Chloropropanoyl)-2-methylphenol	1806694-53-0	97%	500mg	815.00 USD	2021-07-06
Alichem	A010005211-1g	3-(3-Chloropropanoyl)-2-methylphenol	1806694-53-0	97%	1g	1,490.00 USD	2021-07-06

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Additional information on 3-(3-Chloropropanoyl)-2-methylphenol

Comprehensive Overview of 3-(3-Chloropropanoyl)-2-methylphenol (CAS No. 1806694-53-0): Properties, Applications, and Industry Insights

The chemical compound 3-(3-Chloropropanoyl)-2-methylphenol (CAS No. 1806694-53-0) is a specialized organic intermediate gaining attention in pharmaceutical and agrochemical research. With its unique molecular structure featuring a chloropropanoyl moiety and a methylphenol backbone, this compound serves as a versatile building block for synthesizing more complex molecules. Its CAS number 1806694-53-0 is frequently searched in chemical databases, reflecting its growing relevance in R&D pipelines.

Recent studies highlight the compound’s role in developing enzyme inhibitors and bioactive scaffolds, aligning with the industry’s focus on targeted drug discovery. Researchers are particularly interested in its potential to modulate protein-protein interactions, a hot topic in cancer therapeutics and neurodegenerative disease research. The chloro and methyl functional groups contribute to its reactivity, enabling diverse derivatization pathways.

From an industrial perspective, 3-(3-Chloropropanoyl)-2-methylphenol is synthesized under controlled conditions to ensure high purity, often exceeding 98%. Analytical techniques like HPLC and NMR spectroscopy are critical for quality control, addressing the demand for reliable intermediates in GMP-compliant manufacturing. Sustainability concerns have also driven innovations in its production, with greener solvents and catalytic methods being explored.

The compound’s stability under varying pH conditions makes it suitable for formulation development, a key consideration for pharmaceutical applications. Searches for "CAS 1806694-53-0 solubility" and "3-(3-Chloropropanoyl)-2-methylphenol synthesis protocol" indicate user interest in its physicochemical properties and synthetic optimization. These queries often arise from chemists working on structure-activity relationship (SAR) studies.

Emerging trends in precision agriculture have further expanded its utility. The agrochemical sector values its potential as a precursor for crop protection agents, especially those targeting fungal pathogens. Regulatory compliance, including REACH and EPA guidelines, is rigorously monitored to ensure safe handling and environmental compatibility.

In summary, 3-(3-Chloropropanoyl)-2-methylphenol (CAS No. 1806694-53-0) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from drug discovery to sustainable agriculture—underscore its importance in addressing global challenges in health and food security. Ongoing research continues to uncover new possibilities for this dynamic compound.